Cas no 879465-94-8 (4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 879465-94-8
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• MDL: MFCD01114901
• CID: 3056880
• PubChem ID: 819614
• Update Time: 2025-10-15

4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• 879465-94-8
• 4-[(3-nitropyrazol-1-yl)methyl]benzoic acid
• G54552
• 4-[(3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• 4-({3-nitro-1H-pyrazol-1-yl}methyl)benzoic acid
• 4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid
• Oprea1_420704
• EN300-83521
• AK-968/37166225
• CS-0262697
• CCG-116623
• AKOS015922032
• AKOS000304228
• STK346641
• Z56868977
• 4-((3-nitro-1h-pyrazol-1-yl)methyl)benzoicacid
• EKB46594
• MFCD01114901

• MDL： MFCD01114901
• Inchi： 1S/C11H9N3O4/c15-11(16)9-3-1-8(2-4-9)7-13-6-5-10(12-13)14(17)18/h1-6H,7H2,(H,15,16)
• InChI Key： DBMACUOANYJOMN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 247.05930578Da
• Monoisotopic Mass: 247.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

4-(3-Nitro-1H-Pyrazol-1-yl)methylbenzoic Acid: A Comprehensive Overview

4-(3-Nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 879465-94-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid consists of a benzoic acid moiety linked to a nitro-substituted pyrazole ring. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The pyrazole ring, known for its bioisosteric properties, is often used in drug design to enhance the pharmacological profile of lead compounds.

Recent studies have highlighted the potential of 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid as a scaffold for the development of anti-inflammatory and anti-cancer agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against COX-2, an enzyme involved in the inflammatory response. This finding suggests that 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid could serve as a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid has also shown promise in cancer research. A 2023 study in the Cancer Research journal demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways critical for cancer cell survival and proliferation.

The synthetic accessibility of 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid further enhances its utility in drug discovery and development. Several efficient synthetic routes have been reported, allowing for the facile preparation of this compound and its derivatives. One notable method involves the reaction of 4-formylbenzoic acid with 3-nitropyrazole in the presence of a suitable coupling reagent, such as boron trifluoride etherate or titanium(IV) chloride.

The physical and chemical properties of 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 185 to 187°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biological assays and chemical reactions.

In terms of safety and handling, while 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including inflammation and cancer. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and efficacy.

In conclusion, 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 879465-94-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent.